Cas no 2422-90-4 (Thiourea, N-dodecyl-)

• Product Name: Thiourea, N-dodecyl-
• CAS No: 2422-90-4
• MF: C₁₃H₂₈N₂S
• MW: 244.43982219696
• CID: 273660
• PubChem ID: 3034130
• Update Time: 2025-04-19

Thiourea, N-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-dodecyl-
• dodecylthiourea
• Urea, 1-dodecyl-2-thio-
• SCHEMBL11039593
• 2422-90-4
• DTXSID80178918
• n-Lauryl thiourea
• 4-04-00-00807 (Beilstein Handbook Reference)
• SCHEMBL199562
• F4R
• BRN 1773891

• Inchi： 1S/C13H28N2S/c1-2-3-4-5-6-7-8-9-10-11-12-15-13(14)16/h2-12H2,1H3,(H3,14,15,16)
• InChI Key： PSYDSRLQABJJAD-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 244.19754
• Monoisotopic Mass: 244.19732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.2
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 0.937
• Boiling Point: 343.6°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.5
• PSA: 38.05